tert-butyl 3-[2-[5-[(1S)-1-methoxyethyl]-1,2,4-oxadiazol-3-yl]pyridin-4-yl]oxypyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[2-[5-[(1S)-1-methoxyethyl]-1,2,4-oxadiazol-3-yl]pyridin-4-yl]oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C19H26N4O5/c1-12(25-5)17-21-16(22-28-17)15-10-13(6-8-20-15)26-14-7-9-23(11-14)18(24)27-19(2,3)4/h6,8,10,12,14H,7,9,11H2,1-5H3/t12-,14?/m0/s1
• InChI Key: VMDDTZSAQPHJRY-NBFOIZRFSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=NC=CC(=C2)OC3CCN(C3)C(=O)OC(C)(C)C)OC
• Isomeric SMILES: C[C@@H](C1=NC(=NO1)C2=NC=CC(=C2)OC3CCN(C3)C(=O)OC(C)(C)C)OC
• Molecular Formula: C19H26N4O5
• Molecular Weight: 390.4 g/mol

Description

Tert-butyl 3-[2-[5-[(1S)-1-methoxyethyl]-1,2,4-oxadiazol-3-yl]pyridin-4-yl]oxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C19H26N4O5 and its molecular weight is 390.4 g/mol. The purity is usually 95%.
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Preparation Methods

Chemical Reactions Analysis

Scientific Research Applications

• Biology: : Compounds like this are often studied for their biological activities. The combination of heterocycles and pyridine often hints at potential pharmaceutical applications, like binding to specific proteins or enzymes.

• Medicine: : It might be investigated for use as a drug or drug precursor, particularly targeting conditions that involve proteins interacting with pyridine or oxadiazole rings.

• Industry: : In materials science, such compounds might be explored for creating novel polymers or other advanced materials with unique properties.

Mechanism of Action

• The Mechanism: : If this compound has biological activity, it likely interacts with specific molecular targets like enzymes or receptors. The oxadiazole ring might mimic natural substrates of enzymes, or the pyridine ring could participate in coordination chemistry with metal ions in enzymes.

• Molecular Targets and Pathways: : These interactions could inhibit or activate certain biological pathways, potentially providing therapeutic effects in diseases where those pathways are dysregulated.

Comparison with Similar Compounds